![molecular formula C21H22N4O3S B2568508 N-(4-methoxyphenyl)-2-(1-oxo-4-thiomorpholinophthalazin-2(1H)-yl)acetamide CAS No. 1251672-90-8](/img/structure/B2568508.png)
N-(4-methoxyphenyl)-2-(1-oxo-4-thiomorpholinophthalazin-2(1H)-yl)acetamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Description
N-(4-methoxyphenyl)-2-(1-oxo-4-thiomorpholinophthalazin-2(1H)-yl)acetamide, also known as MPTP, is a synthetic compound that has been widely used in scientific research for its unique properties. MPTP is a member of the phthalazinone family of compounds and has been shown to have a variety of biochemical and physiological effects.
Scientific Research Applications
- Application : Understanding how plants regulate diterpenoid metabolism can help design strategies for enhancing chemical defenses against herbivores without harming the plant itself .
- Application : Investigate its use in redox-active materials, such as organic semiconductors, sensors, or energy storage devices. Its electron-donating properties may be valuable in these applications .
- Application : This method provides high yields of amines and is compatible with other oxidizable functional groups. It could be useful in organic synthesis and drug development .
- Application : Investigate its potential as a scaffold for designing novel drugs. Phthalazine derivatives have been explored for their antitumor, anti-inflammatory, and antimicrobial activities .
- Application : Explore its interactions with enzymes, receptors, or cellular pathways. Virtual screening can guide experimental studies .
Plant Chemical Defense
Redox-Active Materials
Anodic Oxidation for Amine Deprotection
Phthalazine Derivatives in Medicinal Chemistry
Biological Activity Screening
Photophysical Properties
properties
IUPAC Name |
N-(4-methoxyphenyl)-2-(1-oxo-4-thiomorpholin-4-ylphthalazin-2-yl)acetamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H22N4O3S/c1-28-16-8-6-15(7-9-16)22-19(26)14-25-21(27)18-5-3-2-4-17(18)20(23-25)24-10-12-29-13-11-24/h2-9H,10-14H2,1H3,(H,22,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
ZHSQZMRWXWBWLU-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=CC=C(C=C1)NC(=O)CN2C(=O)C3=CC=CC=C3C(=N2)N4CCSCC4 |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H22N4O3S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
410.5 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Product Name |
N-(4-methoxyphenyl)-2-(1-oxo-4-thiomorpholinophthalazin-2(1H)-yl)acetamide |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.